Cas no 60272-21-1 (1-Acetyl-3,4-dihydrobenzcdindol-5-(1H)-one)

• Product Name: 1-Acetyl-3,4-dihydrobenzcdindol-5-(1H)-one
• CAS No: 60272-21-1
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1114774
• Update Time: 2025-04-23

1-Acetyl-3,4-dihydrobenzcdindol-5-(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one
• 1-Acetyl-3,4-dihydrobenz[cd]indol-5-(1H)-one
• 1-Acetyl-3,4-dihydrobenzcdindol-5-(1H)-one

• Inchi： 1S/C13H11NO2/c1-8(15)14-7-9-5-6-12(16)10-3-2-4-11(14)13(9)10/h2-4,7H,5-6H2,1H3
• InChI Key： JJZHAWSVXMBVOV-UHFFFAOYSA-N
• SMILES： O=C1CCC2=CN(C(C)=O)C3C=CC=C1C2=3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1-Acetyl-3,4-dihydrobenzcdindol-5-(1H)-one

Comprehensive Guide to 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one (CAS No. 60272-21-1): Properties, Applications, and Market Insights

The compound 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one (CAS No. 60272-21-1) is a specialized organic molecule with a unique fused-ring structure. This heterocyclic compound belongs to the benzindole family and has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties. The acetyl group at the 1-position and the ketone functionality at the 5-position make this compound a valuable intermediate for synthesizing more complex molecules.

Researchers and industry professionals often search for terms like "1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one synthesis", "CAS 60272-21-1 applications", or "benzindole derivatives in drug discovery", reflecting the growing interest in this compound. The molecular structure of 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one features a planar aromatic system with potential for π-π stacking interactions, making it particularly interesting for applications in organic electronics and photovoltaics.

From a chemical perspective, 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one exhibits several noteworthy characteristics. The compound typically appears as a light yellow to beige crystalline powder with moderate solubility in common organic solvents like dichloromethane, acetone, and dimethyl sulfoxide. Its melting point ranges between 180-185°C, and it shows stability under normal storage conditions. The presence of both electron-donating (acetyl) and electron-withdrawing (ketone) groups creates an interesting electronic environment that researchers can exploit for various applications.

In pharmaceutical research, 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one serves as a crucial building block for developing potential therapeutic agents. The benzindole core structure is known to interact with various biological targets, and modifications to this scaffold can lead to compounds with diverse biological activities. Current studies explore its derivatives as potential kinase inhibitors, with particular interest in their application for neurological disorders and inflammatory conditions. The scientific community continues to investigate questions like "how to modify 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one for better bioactivity" and "what are the latest research developments for CAS 60272-21-1".

The materials science field has shown increasing interest in 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one due to its potential in organic electronic applications. The compound's conjugated system and ability to form stable thin films make it a candidate for organic light-emitting diodes (OLEDs) and organic photovoltaics. Researchers are particularly interested in how the acetyl and ketone functionalities influence the compound's charge transport properties and how these can be optimized for specific device applications.

From a synthetic chemistry standpoint, 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one presents interesting challenges and opportunities. The compound can be synthesized through various routes, with the most common involving cyclization reactions of appropriately substituted precursors. Optimization of these synthetic methods remains an active area of research, with scientists seeking more efficient, higher-yielding processes that minimize waste and energy consumption. Recent publications have addressed queries such as "green synthesis approaches for 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one" and "catalytic methods for benzindole derivatives".

The market for 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one has shown steady growth, particularly in the pharmaceutical and specialty chemicals sectors. As research into its applications expands, demand for high-purity samples has increased among academic institutions and industrial R&D departments. Suppliers typically offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

Quality control and analytical characterization of 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one are critical aspects for researchers and manufacturers. Standard analytical techniques include HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These quality measures ensure that the compound meets the stringent requirements of pharmaceutical and materials science applications. Common search queries in this context include "analytical methods for CAS 60272-21-1" and "purity standards for benzindole derivatives".

Safety considerations for handling 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be worn when handling the material. The compound should be stored in a cool, dry place away from strong oxidizing agents. Material Safety Data Sheets (MSDS) provide detailed handling instructions and safety information for this chemical.

Future research directions for 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one are likely to focus on expanding its applications in medicinal chemistry and advanced materials. The development of novel derivatives with enhanced properties, more efficient synthetic routes, and exploration of its biological activities represent promising avenues for investigation. As interest in heterocyclic compounds continues to grow, benzindole-based molecules like this one will remain important subjects of scientific inquiry and industrial application.

For researchers and industry professionals seeking additional information about 1-acetyl-3,4-dihydro-Benz[cd]indol-5(1H)-one (CAS No. 60272-21-1, numerous scientific publications and patent documents provide detailed technical data. The compound's unique structure and versatile applications ensure its continued relevance in chemical research and development across multiple disciplines.